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5-[4-(tert-Butyl)phenyl]-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol 5-[4-(tert-Butyl)phenyl]-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
Brand Name: Vulcanchem
CAS No.: 124998-68-1
VCID: VC20846442
InChI: InChI=1S/C18H18ClN3S/c1-18(2,3)13-6-4-12(5-7-13)16-20-21-17(23)22(16)15-10-8-14(19)9-11-15/h4-11H,1-3H3,(H,21,23)
SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl
Molecular Formula: C18H18ClN3S
Molecular Weight: 343.9 g/mol

5-[4-(tert-Butyl)phenyl]-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol

CAS No.: 124998-68-1

Cat. No.: VC20846442

Molecular Formula: C18H18ClN3S

Molecular Weight: 343.9 g/mol

* For research use only. Not for human or veterinary use.

5-[4-(tert-Butyl)phenyl]-4-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol - 124998-68-1

Specification

CAS No. 124998-68-1
Molecular Formula C18H18ClN3S
Molecular Weight 343.9 g/mol
IUPAC Name 3-(4-tert-butylphenyl)-4-(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
Standard InChI InChI=1S/C18H18ClN3S/c1-18(2,3)13-6-4-12(5-7-13)16-20-21-17(23)22(16)15-10-8-14(19)9-11-15/h4-11H,1-3H3,(H,21,23)
Standard InChI Key XKULROXVGOGMDR-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl

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